Cas no 1150164-42-3 (Methyl 1-(5-chloro-3-fluoropyridin-2-yl)-5-cyclopropylpyrazole-4-carboxylate)

Methyl 1-(5-chloro-3-fluoropyridin-2-yl)-5-cyclopropylpyrazole-4-carboxylate is a pyrazole-based heterocyclic compound featuring a chloro-fluoropyridine moiety and a cyclopropyl substituent. This structure imparts unique reactivity and stability, making it a valuable intermediate in agrochemical and pharmaceutical synthesis. The presence of both chloro and fluoro substituents enhances its binding affinity in target interactions, while the cyclopropyl group contributes to steric and electronic modulation. The methyl ester functionality allows for further derivatization, facilitating its use in cross-coupling reactions or hydrolysis to the corresponding carboxylic acid. Its well-defined molecular architecture makes it suitable for applications requiring precise structural control in bioactive molecule development.

Methyl 1-(5-chloro-3-fluoropyridin-2-yl)-5-cyclopropylpyrazole-4-carboxylate structure

1150164-42-3 structure

Product Name:Methyl 1-(5-chloro-3-fluoropyridin-2-yl)-5-cyclopropylpyrazole-4-carboxylate

CAS No:1150164-42-3

MF:C₁₃H₁₁ClFN₃O₂

MW:295.696745157242

MDL:MFCD12026017

CID:857867

PubChem ID:46739260

Update Time:2025-06-08

Methyl 1-(5-chloro-3-fluoropyridin-2-yl)-5-cyclopropylpyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 1-(5-chloro-3-fluoropyridin-2-yl)-5-cyclopropyl-1H-pyrazole-4-carboxylate
- Methyl 1-(5-chloro-3-fluoropyridin-2-yl)-5-cyclopropylpyrazole-4-carboxylate
- ACMC-2099o4
- AG-D-35747
- AK-91873
- ANW-16802
- BD230046
- CTK4A9090
- CS-0211607
- MFCD12026017
- DB-360612
- DTXSID60674882
- BS-19351
- 1150164-42-3
- 1H-Pyrazole-4-carboxylic acid, 1-(5-chloro-3-fluoro-2-pyridinyl)-5-cyclopropyl-, methyl ester
- AKOS015848864
- Methyl1-(5-chloro-3-fluoropyridin-2-yl)-5-cyclopropyl-1H-pyrazole-4-carboxylate
- MDL： MFCD12026017
- Inchi： 1S/C13H11ClFN3O2/c1-20-13(19)9-6-17-18(11(9)7-2-3-7)12-10(15)4-8(14)5-16-12/h4-7H,2-3H2,1H3
- InChI Key： DTJAOOKEVRXVBV-UHFFFAOYSA-N
- SMILES： ClC1=CN=C(C(=C1)F)N1C(=C(C(=O)OC)C=N1)C1CC1

Computed Properties

Exact Mass: 295.0523825g/mol
Monoisotopic Mass: 295.0523825g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 383
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 57Å²

Experimental Properties

Density: 1.5±0.1 g/cm3
Boiling Point: 393.9±42.0 °C at 760 mmHg
Flash Point: 192.1±27.9 °C
Vapor Pressure: 0.0±0.9 mmHg at 25°C

Methyl 1-(5-chloro-3-fluoropyridin-2-yl)-5-cyclopropylpyrazole-4-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Methyl 1-(5-chloro-3-fluoropyridin-2-yl)-5-cyclopropylpyrazole-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM174885-10g	Methyl 1-(5-chloro-3-fluoropyridin-2-yl)-5-cyclopropyl-1H-pyrazole-4-carboxylate	1150164-42-3	95%	10g	$356	2021-08-05
TRC	M295835-100mg	Methyl 1-(5-chloro-3-fluoropyridin-2-yl)-5-cyclopropylpyrazole-4-carboxylate	1150164-42-3		100mg	$64.00	2023-05-18
TRC	M295835-250mg	Methyl 1-(5-chloro-3-fluoropyridin-2-yl)-5-cyclopropylpyrazole-4-carboxylate	1150164-42-3		250mg	$81.00	2023-05-18
TRC	M295835-500mg	Methyl 1-(5-chloro-3-fluoropyridin-2-yl)-5-cyclopropylpyrazole-4-carboxylate	1150164-42-3		500mg	$121.00	2023-05-18
TRC	M295835-1g	Methyl 1-(5-chloro-3-fluoropyridin-2-yl)-5-cyclopropylpyrazole-4-carboxylate	1150164-42-3		1g	$167.00	2023-05-18
Chemenu	CM174885-5g	Methyl 1-(5-chloro-3-fluoropyridin-2-yl)-5-cyclopropyl-1H-pyrazole-4-carboxylate	1150164-42-3	95%	5g	$220	2023-02-19
abcr	AB272539-1 g	Methyl 1-(5-chloro-3-fluoropyridin-2-yl)-5-cyclopropylpyrazole-4-carboxylate; 95%	1150164-42-3		1g	€178.00	2023-04-26
abcr	AB272539-5 g	Methyl 1-(5-chloro-3-fluoropyridin-2-yl)-5-cyclopropylpyrazole-4-carboxylate; 95%	1150164-42-3		5g	€450.00	2023-04-26
Matrix Scientific	091486-250mg	Methyl 1-(5-chloro-3-fluoropyridin-2-yl)-5-cyclopropyl-1H-pyrazole-4-carboxylate, 95+%	1150164-42-3	95+%	250mg	$243.00	2023-09-08
Matrix Scientific	091486-1g	Methyl 1-(5-chloro-3-fluoropyridin-2-yl)-5-cyclopropyl-1H-pyrazole-4-carboxylate, 95+%	1150164-42-3	95+%	1g	$538.00	2023-09-08